Diazanium;zirconium(4+);hexafluoride
Overview
Description
Diazanium;zirconium(4+);hexafluoride is a research-grade compound with the molecular formula F6H8N2Zr . It is not intended for human or veterinary use.
Molecular Structure Analysis
The molecular structure of Diazanium;zirconium(4+);hexafluoride consists of one zirconium atom, two diazonium groups, and six fluorine atoms .Scientific Research Applications
Water Adsorption
Zr-MOFs have been explored for applications in water adsorption . Their high thermal, chemical, and hydrolytic stability, large surface area, and tunable structures make them suitable for this application .
Gas Storage and Separation
Zr-MOFs are also used in gas storage and separation . Their large surface area and tunable structures allow for efficient storage and separation of gases .
Heterogeneous Catalysis
Zr-MOFs serve as a major class of functional MOFs for heterogeneous catalysis . Their high thermal and chemical stability makes them ideal for this application .
Chemical Sensing
Zr-MOFs have been used in chemical sensing . Their tunable structures allow for the detection of various chemicals .
Surface Modification
Diazonium salts are used for the surface modification of various substrates . They allow the covalent attachment, under mild experimental conditions, of functional moieties to various substrates .
Post-functionalization
Diazonium salts have been used for post-functionalization of surfaces . This two-step approach has been successfully exploited to provide working surfaces for a wide variety of applications such as sensors, catalysis, energy storage, or nanoelectronics .
Mechanism of Action
Target of Action
Diazonium salts, such as Diazanium, are known for their ability to covalently attach functional moieties to various substrates . This makes them valuable tools in the field of surface modification, particularly in the development of 2D nanomaterials for a wide range of applications . The primary targets of Diazanium are therefore the surfaces of these substrates, which can include materials like glassy carbon, silicon, and gold .
Mode of Action
The mode of action of Diazanium involves the covalent attachment of functional moieties to various substrates under mild experimental conditions . This is achieved through a two-step approach known as "post-functionalization" . In this process, Diazanium is used to prepare reactive organic layers on the substrate, which are then used for the coupling of more complex molecular structures .
Biochemical Pathways
The para-position of aryldiazonium salt bearing different functional moieties endows the sensing surface with different purposes . Introduction of molecular wires or nanomaterials can further enhance signal and/or electron transfer, helping to increase the sensitivity .
Pharmacokinetics
Diazonium salts have been used in drug delivery systems and surface modification of inorganic substrates to control pharmacokinetics . These works emphasize the diversity of drug delivery applications, including theranostic, where diazonium modifications are useful .
Result of Action
The result of the action of Diazanium;Zirconium(4+);Hexafluoride is the successful modification of the substrate’s surface. This modification allows for the coupling of more complex molecular structures, providing working surfaces for a wide variety of applications such as sensors, catalysis, energy storage, or nanoelectronics .
Action Environment
The action environment of Diazanium;Zirconium(4+);Hexafluoride can influence its action, efficacy, and stability. The surface properties of the substrate, the experimental conditions used, and the specific functional moieties attached can all impact the effectiveness of the Diazanium;Zirconium(4+);Hexafluoride .
properties
IUPAC Name |
diazanium;zirconium(4+);hexafluoride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/6FH.2H3N.Zr/h6*1H;2*1H3;/q;;;;;;;;+4/p-4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LPFRXGDQGULMEN-UHFFFAOYSA-J |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[NH4+].[NH4+].[F-].[F-].[F-].[F-].[F-].[F-].[Zr+4] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
F6H8N2Zr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Diazanium;zirconium(4+);hexafluoride | |
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